2-[(2-Methylprop-2-en-1-yl)amino]benzonitrile

• CAS No.: 141883-60-5
• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 2-(2-methylprop-2-enylamino)benzonitrile
• InChI: InChI=1S/C11H12N2/c1-9(2)8-13-11-6-4-3-5-10(11)7-12/h3-6,13H,1,8H2,2H3
• InChI Key: IDUCYBGNBDREKU-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CNC1=CC=CC=C1C#N

Description

2-[(2-Methylprop-2-en-1-yl)amino]benzonitrile is a chemical compound with a unique structure that includes a benzonitrile group and an amino group attached to a 2-methylprop-2-en-1-yl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Methylprop-2-en-1-yl)amino]benzonitrile typically involves the reaction of 2-aminobenzonitrile with 2-methylprop-2-en-1-ylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-[(2-Methylprop-2-en-1-yl)amino]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The compound can participate in substitution reactions where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can result in a variety of substituted benzonitrile derivatives .

Scientific Research Applications

2-[(2-Methylprop-2-en-1-yl)amino]benzonitrile has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2-Methylprop-2-en-1-yl)amino]benzonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 2-[ethyl(2-methylprop-2-en-1-yl)amino]benzonitrile
• 2-{[(2-methylprop-2-en-1-yl)amino]methyl}phenol

Uniqueness

2-[(2-Methylprop-2-en-1-yl)amino]benzonitrile is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and interactions with biological targets, making it valuable for specific applications .